molecular formula C7H8BrNOS B8443427 5-Bromo-thiophene 2-carboximidic acid ethyl ester

5-Bromo-thiophene 2-carboximidic acid ethyl ester

Cat. No.: B8443427
M. Wt: 234.12 g/mol
InChI Key: IOFAMJZSEXMVTL-UHFFFAOYSA-N
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Description

5-Bromo-thiophene 2-carboximidic acid ethyl ester is a useful research compound. Its molecular formula is C7H8BrNOS and its molecular weight is 234.12 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H8BrNOS

Molecular Weight

234.12 g/mol

IUPAC Name

ethyl 5-bromothiophene-2-carboximidate

InChI

InChI=1S/C7H8BrNOS/c1-2-10-7(9)5-3-4-6(8)11-5/h3-4,9H,2H2,1H3

InChI Key

IOFAMJZSEXMVTL-UHFFFAOYSA-N

Canonical SMILES

CCOC(=N)C1=CC=C(S1)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

The 5-bromo-thiophene 2-carboxylic acid amide (2BW) (7 g, 34.1 mmols) was dissolved in dichloroethane (170 ml). Triethyloxonium hexafluorophosphate (10.16 g, 40.97 mmols) was added and the resulting mixture was refluxed for 1 hr at 90° C. The reaction mixture was concentrated under reduced pressure, and was taken directly to next step.
Quantity
7 g
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reactant
Reaction Step One
Quantity
170 mL
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solvent
Reaction Step One
Quantity
10.16 g
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reactant
Reaction Step Two

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